Cas no 946759-03-1 (3-(5,6,7,8-Tetrahydronaphthalen-1-yloxy)piperidine)

3-(5,6,7,8-Tetrahydronaphthalen-1-yloxy)piperidine structure
946759-03-1 structure
Product Name:3-(5,6,7,8-Tetrahydronaphthalen-1-yloxy)piperidine
CAS No:946759-03-1
Molecular Formula:C15H21NO
Molecular Weight:231.333344221115
CID:5944214
PubChem ID:45075381

3-(5,6,7,8-Tetrahydronaphthalen-1-yloxy)piperidine Properties

Names and Identifiers

    • EN300-1859066
    • 3-[(5,6,7,8-Tetrahydro-1-naphthalenyl)oxy]piperidine
    • DTXSID601217929
    • 3-(5,6,7,8-tetrahydronaphthalen-1-yloxy)piperidine
    • 946759-03-1
    • InChIKey: UCVXIUQDUQFZAS-UHFFFAOYSA-N
    • Inchi: 1S/C15H21NO/c1-2-8-14-12(5-1)6-3-9-15(14)17-13-7-4-10-16-11-13/h3,6,9,13,16H,1-2,4-5,7-8,10-11H2
    • SMILES: O(C1=CC=CC2CCCCC=21)C1CNCCC1

Computed Properties

  • Exact Mass: 231.162314293g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 231.162314293g/mol
  • Heavy Atom Count: 17
  • Complexity: 243
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.4
  • Topological Polar Surface Area: 21.3Ų

3-(5,6,7,8-Tetrahydronaphthalen-1-yloxy)piperidine Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Enamine
EN300-1859066-0.05g
3-(5,6,7,8-tetrahydronaphthalen-1-yloxy)piperidine
946759-03-1
0.05g
$587.0 2023-09-18

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